Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate
Overview
Description
“Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate” is a chemical compound with the CAS Number: 1404364-32-4 . It is a useful research chemical and has a molecular weight of 190.56 . The IUPAC name for this compound is methyl 2-chloro-5-fluoro-4-pyrimidinecarboxylate .
Molecular Structure Analysis
The compound has been confirmed by single crystal X-ray diffraction studies . It crystallizes in the monoclinic space group P2 1 /c with a = 8.5272(11) Å, b = 17.774(2) Å, c = 10.2732(14) Å, β = 111.005(2)° and Z = 4 . The InChI code for this compound is 1S/C6H4ClFN2O2/c1-12-5 (11)4-3 (8)2-9-6 (7)10-4/h2H,1H3 .Physical And Chemical Properties Analysis
“Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate” is a powder that is stored at room temperature . The compound has a molecular weight of 190.56 and its InChI code is 1S/C6H4ClFN2O2/c1-12-5 (11)4-3 (8)2-9-6 (7)10-4/h2H,1H3 .Scientific Research Applications
Pharmaceutical Development
Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate: is utilized in the pharmaceutical industry as a precursor for synthesizing various active pharmaceutical ingredients (APIs). Its derivatives are explored for their potential as antibiotics and other therapeutic agents due to the compound’s ability to undergo nucleophilic aromatic substitution, which is a key step in the synthesis of complex pharmaceuticals .
Agricultural Chemistry
In agriculture, this compound serves as an intermediate in the synthesis of crop protection chemicals. Its fluorinated structure is particularly advantageous for creating compounds with enhanced biological activity, which can be used to develop new pesticides and herbicides .
Material Science
The compound’s derivatives are valuable in material science for the development of novel materials with specific electronic properties. They are used in the synthesis of ligands for metal complexes that are integral to the creation of high-efficiency OLEDs and other electronic devices .
Environmental Science
Research in environmental science leverages this compound for studying the degradation of fluorinated pyrimidines in the environment. Understanding its breakdown products and their impact on ecosystems is crucial for assessing the environmental footprint of fluorinated organic chemicals .
Analytical Chemistry
In analytical chemistry, Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate is used as a standard or reference compound in various analytical methods. Its well-defined structure and properties make it suitable for calibrating instruments and validating analytical procedures .
Biochemistry
Biochemists use this compound to investigate the biochemical pathways involving pyrimidine derivatives. It is particularly relevant in studies of nucleic acid synthesis and metabolism, as well as in the exploration of enzyme inhibition mechanisms .
Pharmacology
The compound finds application in pharmacology for the design and development of new drugs. Its role as a building block for creating molecules that can modulate receptor activity is of significant interest for developing treatments for various diseases .
Industrial Synthesis
Industrially, Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate is applied in the synthesis of complex organic molecules. Its reactivity and stability under various conditions make it a versatile intermediate for large-scale chemical production processes .
Safety And Hazards
The compound has several hazard statements including H302, H315, H319, H335 indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
methyl 2-chloro-5-fluoropyrimidine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClFN2O2/c1-12-5(11)4-3(8)2-9-6(7)10-4/h2H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHEBNUBUTDIAFI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC(=NC=C1F)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClFN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.56 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate | |
CAS RN |
1404364-32-4 |
Source
|
| Record name | methyl 2-chloro-5-fluoro-pyrimidine-4-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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